Cas no 3839-35-8 (Hexyl p-Toluenesulfonate)

Hexyl p-Toluenesulfonate Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, hexyl ester
• Hexyl p-Toluenesulfonate
• hexyl 4-methylbenzenesulfonate
• : P-TOLUENESULFONIC ACID N-HEXYL ESTER
• 4-methylbenzenesulfonic acid n-hexylester
• hexyl tosylate
• n-hexyl p-toluenesulfonate
• n-hexyl tosylate
• p-methylbenzenesulfonic acid n-hexylester
• p-Toluenesulfonic Acid Hexyl Ester
• P-TOLUENESULFONIC ACID N-HEXYL ESTER
• IVQOVYWBHRSGJI-UHFFFAOYSA-N
• P-TOLUENESULFONICACIDN-HEXYLESTER
• Hexyl 4-methylbenzenesulfonate #
• NSC3219
• hexyl 4-methylbenzene-1-sulfonate
• VZ33573
• MFCD00059439
• FT-0635031
• 3839-35-8
• SCHEMBL812482
• benzenesulfonic acid, 4-methyl-, hexyl ester
• CS-0099477
• AKOS027321037
• D92412
• SY054269
• EN300-7006895
• InChI=1/C13H20O3S/c1-3-4-5-6-11-16-17(14,15)13-9-7-12(2)8-10-13/h7-10H,3-6,11H2,1-2H
• T0883
• DTXSID10277625
• NSC-3219
• AS-60157
• DB-049277
• P-TOLUENESULFONIC ACID, N-HEXYL ESTER
• +Expand

• MDL： MFCD00059439
• InChIKey： IVQOVYWBHRSGJI-UHFFFAOYSA-N
• Inchi： 1S/C13H20O3S/c1-3-4-5-6-11-16-17(14,15)13-9-7-12(2)8-10-13/h7-10H,3-6,11H2,1-2H3
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 256.11300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 256.113
• Heavy Atom Count: 17
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.8

Experimental Properties

• LogP: 4.36140
• PSA: 51.75000
• Refractive Index: 1.4980 to 1.5010
• Boiling Point: 197°C/2mmHg(lit.)
• Flash Point: 174.1°C
• Density: 1,09 g/cm3

Hexyl p-Toluenesulfonate Security Information

• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Signal Word：Warning

Hexyl p-Toluenesulfonate Customs Data

• HS CODE：2905199090
• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%